Cas no 1448139-49-8 ((2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide
• CAS No: 1448139-49-8
• MF: C₁₇H₁₅F₃N₂O₃
• MW: 352.307814836502
• CID: 5999236
• PubChem ID: 71806898
• Update Time: 2025-10-29

(2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide
• (E)-3-(furan-3-yl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acrylamide
• (2E)-3-(furan-3-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)prop-2-enamide
• AKOS024559935
• (E)-3-(furan-3-yl)-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]prop-2-enamide
• 1448139-49-8
• F6436-2787

• Inchi： 1S/C17H15F3N2O3/c18-17(19,20)11-21-16(24)9-12-1-4-14(5-2-12)22-15(23)6-3-13-7-8-25-10-13/h1-8,10H,9,11H2,(H,21,24)(H,22,23)/b6-3+
• InChI Key： RTYKAOYYJNYKDU-ZZXKWVIFSA-N
• SMILES： C(NC1=CC=C(CC(=O)NCC(F)(F)F)C=C1)(=O)/C=C/C1C=COC=1

Computed Properties

• Exact Mass: 352.10347683g/mol
• Monoisotopic Mass: 352.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.3Ų

Additional information on (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide

Research Brief on (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide (CAS: 1448139-49-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide (CAS: 1448139-49-8) as a promising therapeutic agent. This compound, characterized by its unique structural features, has garnered attention for its potential applications in targeting specific biological pathways. The following brief synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound's synthesis involves a multi-step process, starting with the condensation of furan-3-carbaldehyde with malonic acid derivatives, followed by amide coupling with 4-aminophenylacetic acid and subsequent trifluoroethylation. Recent studies have optimized this route to achieve higher yields and purity, which is critical for its pharmacological evaluation. The presence of the furan ring and trifluoroethyl group is believed to enhance its binding affinity to target proteins, as demonstrated in molecular docking studies.

Mechanistic studies reveal that (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide acts as a potent inhibitor of protein kinases involved in inflammatory and oncogenic signaling pathways. In vitro assays using cancer cell lines have shown significant inhibition of cell proliferation at micromolar concentrations, with minimal cytotoxicity to normal cells. These findings suggest a high therapeutic index, making it a candidate for further development in oncology and autoimmune diseases.

Preclinical evaluations in animal models have corroborated the compound's efficacy. For instance, in murine models of rheumatoid arthritis, administration of the compound led to a marked reduction in joint inflammation and cartilage degradation. Similarly, in xenograft models of breast cancer, tumor growth was significantly suppressed without adverse effects on vital organs. These results underscore its potential as a dual-action agent targeting both inflammation and proliferation.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to improve these parameters while retaining its biological activity. Additionally, toxicity studies are underway to ensure its safety profile meets regulatory standards for clinical trials.

In conclusion, (2E)-3-(furan-3-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)prop-2-enamide represents a novel chemical entity with significant therapeutic potential. Its unique mechanism of action and favorable preclinical data warrant further investigation, positioning it as a compelling candidate for translational research in chemical biology and drug development.